Cas no 103213-52-1 (3H-Imidazo[2,1-i]purine,3-[5-O-[hydroxy(phosphonooxy)phosphinyl]-b-D-ribofuranosyl]-, disodium salt (9CI))

3H-Imidazo[2,1-i]purine,3-[5-O-[hydroxy(phosphonooxy)phosphinyl]-b-D-ribofuranosyl]-, disodium salt (9CI) structure
103213-52-1 structure
Product Name:3H-Imidazo[2,1-i]purine,3-[5-O-[hydroxy(phosphonooxy)phosphinyl]-b-D-ribofuranosyl]-, disodium salt (9CI)
CAS No:103213-52-1
MF:C12H12N5Na3O10P2
MW:517.168016433716
CID:125533
PubChem ID:44134706
Update Time:2024-11-04

3H-Imidazo[2,1-i]purine,3-[5-O-[hydroxy(phosphonooxy)phosphinyl]-b-D-ribofuranosyl]-, disodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3H-Imidazo[2,1-i]purine,3-[5-O-[hydroxy(phosphonooxy)phosphinyl]-b-D-ribofuranosyl]-, disodium salt (9CI)
    • 1,N6 -ETHENOADENOSINE-5'-DIPHOSPHATE
    • 1,N6-ETHENOADENOSINE-5'-DIPHOSPHATE SODIUM SALT
    • 3H-Imidazo[2,1-i]purine,3-[5-O-[hydroxy(phosphonooxy)phosphinyl]-b-D-ribofuranosyl]-, disodium...
    • 1,N6-ETHENOADENOSINE 5'-DIPHOSPHATE*SODI UM
    • 3-[5-O-[Hydroxy(phosphonooxy)phosphinyl]-beta-D-ribofuranosyl]-3H-imidazo[2,1-i]purine disodium salt
    • 1,N6-ETHENOADENOSINE-5'-DIPHOSPHATE
    • Trisodium 3-{5-O-[(phosphonatooxy)phosphinato]pentofuranosyl}-3H-imidazo[2,1-i]purine
    • DTXSID80908257
    • 103213-52-1
    • J-000903
    • 1,N6-Ethenoadenosine-5'-diphosphate, Sodium salt
    • Inchi: 1S/C12H15N5O10P2.3Na/c18-8-6(3-25-29(23,24)27-28(20,21)22)26-12(9(8)19)17-5-14-7-10-13-1-2-16(10)4-15-11(7)17;;;/h1-2,4-6,8-9,12,18-19H,3H2,(H,23,24)(H2,20,21,22);;;/q;3*+1/p-3
    • InChI Key: CDPMPKTUNKCQMT-UHFFFAOYSA-K
    • SMILES: P(=O)([O-])(OP(=O)([O-])[O-])OCC1C(C(C(N2C=NC3C4=NC=CN4C=NC2=3)O1)O)O.[Na+].[Na+].[Na+]

Computed Properties

  • Exact Mass: 516.97500
  • Monoisotopic Mass: 516.975
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 693
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 220A^2

Experimental Properties

  • PSA: 239.10000
  • LogP: 0.23910

3H-Imidazo[2,1-i]purine,3-[5-O-[hydroxy(phosphonooxy)phosphinyl]-b-D-ribofuranosyl]-, disodium salt (9CI) Security Information

  • Hazard Category Code: 20/22-36/37/38
  • Safety Instruction: 23-45
  • Hazardous Material Identification: Xn
  • Storage Condition:-20°C

3H-Imidazo[2,1-i]purine,3-[5-O-[hydroxy(phosphonooxy)phosphinyl]-b-D-ribofuranosyl]-, disodium salt (9CI) Pricemore >>

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